5-Bromo-1-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine

• Molecular Formula: C7H9BrN6
• Molecular Weight: 257.09 g/mol
• SMILES: CN1C=CC(=N1)CN2C(=NC(=N2)N)Br
• InChI: InChI=1S/C7H9BrN6/c1-13-3-2-5(11-13)4-14-6(8)10-7(9)12-14/h2-3H,4H2,1H3,(H2,9,12)
• InChIKey: VJWZHCQWOKPIOF-UHFFFAOYSA-N

5-Bromo-triazol-amine: Dual-Heterocyclic Building Block

5-Bromo-1-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine (CAS 1693603-65-4) is a brominated, dual-heterocyclic building block containing both a 1,2,4-triazole and a 1-methylpyrazole ring connected via a methylene linker . The compound features a 3-amino group on the triazole ring for further derivatization and a bromine atom at the 5-position of the triazole, providing a specific handle for transition-metal-catalyzed cross-coupling reactions [1]. Its computed physicochemical profile (LogP ≈ 0.40, TPSA ≈ 74.55 Ų) distinguishes it from non-halogenated and other halogenated analogs, influencing its utility in medicinal chemistry and agrochemical lead optimization .

Scaffold 1,2,4-triazole linked to 1-methylpyrazole via methylene

Key Handle C5–Br enables Suzuki, Buchwald-Hartwig cross-coupling

Derivatization 3-NH₂ for amide, sulfonamide, or urea library synthesis

Profile Computed moderate LogP & CNS-favorable TPSA support CNS lead optimization

• [1] Reddy, N. B., Durgamma, S., Zyryanov, G. V., Padmavathi, V., Padmaja, A., & Sravya, G. (2022). Synthesis of a new class of pyrazolyl-1,2,4-triazole amine derivatives. AIP Conference Proceedings, 2390(1), 020067. View Source

Generic Triazole Substitution Procurement Risks

The in-class 1,2,4-triazole family exhibits profound functional diversity driven by subtle structural variations. For a building block like 5-Bromo-1-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine, simple substitution with a non-halogenated analog eliminates the critical C5–Br handle required for downstream Suzuki-Miyaura or Buchwald-Hartwig diversification, drastically altering synthetic utility [1]. Furthermore, even between halogen variants, the atomic radius, bond dissociation energy, and polarizability of bromine confer distinct reactivity and physicochemical properties compared to chloro, fluoro, or iodo analogs; for instance, bromine's LogP contribution differs substantially from fluorine, directly impacting the lipophilicity and predicted permeability of derived compound libraries . Positional isomerism—such as moving the pyrazole attachment from the 3- to the 4-position—further changes molecular geometry, electronic distribution, and binding-site complementarity, making generic replacement without quantitative justification a high-risk procurement decision [2].

Non-halogenated analogs Lack C5–Br cross-coupling handle, eliminating key diversification pathway

Alternative halogens (Cl, F, I) Different reactivity, LogP, and polarizability may shift library properties and target binding

Positional isomers (4-pyrazolyl) Alter molecular geometry and electronic distribution; may not recapitulate 3-pyrazolyl binding modes

• [1] Regioselective Synthesis of Halotriazoles and their Utility in Metal Catalyzed Coupling Reactions. ChemistrySelect, 2020, 5, 12877. Review summarizing the differential reactivity of halotriazoles in cross-coupling chemistry. View Source
• [2] PubChem Compound Summary for CID 2735563, 5-[(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]-2H-tetrazole. Demonstrates the existence of positional isomers with distinct property profiles within the C7H9BrN6 formula space. View Source

Quantitative Differentiation vs. Closest Analogs

Lipophilicity Differentiation for CNS Drug Design

The presence of a C5-bromine atom modulates the compound's lipophilicity to a computed LogP of 0.40, which lies between the lower lipophilicity of the non-halogenated analog (estimated LogP ~ -0.1 to 0.2) and the higher lipophilicity of the iodo analog (estimated LogP > 0.8) . This intermediate LogP is often desirable for balancing membrane permeability with aqueous solubility in CNS and anti-infective drug discovery programs [1].

LogP Differentiation

Class-level inference

Target: 0.40
Non‑halogenated: ~0.1–0.2
Δ ≈ +0.2–0.3

Intermediate lipophilicity supports balanced permeability and solubility for CNS leads

Computed LogP; experimental values may differ

Evidence Dimension	Computed partition coefficient (LogP)
Target Compound Data	LogP = 0.4046
Comparator Or Baseline	1-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-1,2,4-triazol-3-amine (non-halogenated analog): LogP estimated ~0.1–0.2; 5-Chloro analog: LogP estimated ~0.2–0.3 (class-level inference).
Quantified Difference	Target compound LogP is approximately +0.2 to +0.3 log units higher than non-halogenated analog; precise comparative data for the chloro analog not located in primary literature (class-level inference).
Conditions	Computed using DataWarrior or analogous software; values from vendor datasheet .

Why This Matters

LogP critically influences compound absorption, distribution, and off-target binding; even a 0.2–0.3 log unit shift can significantly alter permeability and metabolic stability in lead optimization series.

• [1] Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 5(3), 235-248. General principle supporting the importance of LogP modulation. View Source

TPSA as Brain Penetration Predictor

The target compound exhibits a TPSA of 74.55 Ų, which is below the commonly cited threshold of 76–90 Ų for favorable CNS penetration . This contrasts with more polar analogs containing additional hydrogen-bond donors/acceptors (e.g., sulfonamide derivatives with TPSA > 90 Ų), positioning the brominated compound as a preferential starting point for CNS-targeted libraries [1].

TPSA for CNS

Class-level inference

74.55 Ų

Below 76–90 Ų CNS threshold; favorable for brain-penetrant library design

Computed TPSA; validate experimentally for specific series

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 74.55 Ų
Comparator Or Baseline	General CNS drug TPSA cutoff: ≤ 76–90 Ų; more polar triazole derivatives (e.g., bearing additional HBA/HBD) typically exceed 90 Ų.
Quantified Difference	Target compound TPSA falls within favorable CNS range; approximately 20–30 Ų lower than polar comparator analogs (class-level inference).
Conditions	Computed TPSA from vendor datasheet ; CNS TPSA guidelines from published reviews [1].

Why This Matters

TPSA is a key predictor of passive brain penetration; selecting a building block with TPSA below 76 Ų increases the probability of generating CNS-active candidates without requiring additional structural modifications.

• [1] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541-553. Defines TPSA thresholds for CNS penetration. View Source

Halogen Bonding Potential Profiling

The compound presents a balanced hydrogen-bonding profile with 1 donor and 6 acceptors, matching the common pharmacophoric requirements for kinase and protease inhibitor scaffolds . Substituting bromine with iodine would increase molecular weight and polarizability without altering the H-bond profile, while a chloro analog would reduce polarizability with identical H-bond donor/acceptor counts, thus differentially impacting target binding enthalpy and entropy [1].

Halogen Bonding Potential

Class-level inference

Br polarizability: 3.05 ų
Cl: 2.18 ų
I: 5.35 ų

Bromine offers enhanced halogen bonding vs chlorine without altering H‑bond profile

HBD/HBA identical; differentiation from halogen polarizability

Evidence Dimension	Hydrogen bond donor (HBD) and acceptor (HBA) count
Target Compound Data	HBD = 1, HBA = 6
Comparator Or Baseline	5-Iodo analog: HBD = 1, HBA = 6 (identical H-bond profile); 5-Chloro analog: HBD = 1, HBA = 6 (identical H-bond profile). The differentiation arises from halogen-dependent polarizability and van der Waals volume (class-level inference).
Quantified Difference	Identical HBD/HBA counts among halogen analogs; bromine provides intermediate polarizability (Br ≈ 3.05 ų) between chlorine (Cl ≈ 2.18 ų) and iodine (I ≈ 5.35 ų).
Conditions	HBD/HBA values from vendor datasheet ; halogen polarizability data from standard chemistry references.

Why This Matters

While H-bond counts are identical across halogen analogs, the larger polarizability of bromine enhances potential for halogen bonding interactions with protein targets, offering a distinct advantage for structure-based drug design compared to chloro analogs without changing pharmacophoric features.

• [1] Wilcken, R., Zimmermann, M. O., Lange, A., Joerger, A. C., & Boeckler, F. M. (2013). Principles and applications of halogen bonding in medicinal chemistry and chemical biology. Journal of Medicinal Chemistry, 56(4), 1363-1388. Discusses polarizability differences among halogens. View Source

Purity Benchmarking and Batch Consistency

The target compound is commercially available with a guaranteed minimum purity of 95% as documented by the supplier . This purity level is comparable to or exceeds the typical purity of similar heterocyclic building blocks such as 5-Bromo-1-[(1-methylpyrazol-4-yl)methyl]-1,2,4-triazol-3-amine, which is also supplied at 95% minimum purity . The consistent purity specification reduces purification burden during downstream synthesis.

Purity Benchmark

Data to verify

95% min. purity
Positional isomer: 95%

Equivalent purity specification; selection hinges on 3‑pyrazolyl regiochemistry

Supplier QC data; independent verification recommended

Evidence Dimension	Commercial purity specification
Target Compound Data	Minimum purity: 95%
Comparator Or Baseline	5-Bromo-1-[(1-methylpyrazol-4-yl)methyl]-1,2,4-triazol-3-amine (positional isomer): Minimum purity 95% .
Quantified Difference	Equivalent purity specification (both 95%). Differentiation lies in structural position (3-pyrazolyl vs. 4-pyrazolyl attachment) rather than purity.
Conditions	Purity determined by vendor QC analysis (HPLC, NMR). Source: Leyan datasheet and AKSci datasheet .

Why This Matters

A documented 95% purity baseline enables researchers to compare procurement options without additional purity-related risk; the critical selection factor shifts to the unique 3-pyrazolyl substitution pattern which influences downstream product regiochemistry.

Priority Application Scenarios Based on Evidence

CNS Kinase Inhibitor Fragment Libraries

The compound's favorable TPSA (74.55 Ų) and moderate LogP (0.40) position it as a preferred building block for CNS-focused kinase inhibitor fragments . Its single H-bond donor and six acceptors align with typical type I kinase inhibitor pharmacophores, while the C5–Br handle enables late-stage diversification via Suzuki coupling to explore substituent effects on brain penetration [1].

Halogen-Bonding Lead Optimization

The bromine substituent at the triazole 5-position provides a stronger halogen-bonding donor potential than chlorine (polarizability 3.05 vs. 2.18 ų), which can be exploited for structure-based design targeting halogen-binding pockets in proteins such as MEK, JNK, or EGFR kinases . The 3-amino group remains available for further derivatization without competing for halogen-bond interactions [1].

Agrochemical Scaffold Diversification

The dual pyrazole-triazole architecture is a privileged scaffold in agrochemical research, with the 1-methylpyrazole moiety present in numerous commercial fungicides (e.g., fluxapyroxad) . The 5-bromo substituent permits rapid analog generation via cross-coupling to probe structure-activity relationships against fungal CYP51 or plant HPPD targets, while the 3-pyrazolyl attachment provides a distinct spatial orientation compared to 4-pyrazolyl isomers [1].

Regiochemical Precision in Custom Synthesis

For contract research organizations (CROs) and custom synthesis requests, the documented purity specification (95%) and unambiguous regiochemistry (3-pyrazolyl attachment confirmed by the SMILES structure BrC1=NC(=NN1CC2=NN(C=C2)C)N) eliminate ambiguity in building block selection . This is critical when reproducing literature procedures or scaling up multi-step syntheses where isomeric impurities would propagate through the synthetic route [1].

Application

Selection Property

Validation Focus

CNS Kinase Inhibitor Fragment Libraries

TPSA ≤ 76 Ų and moderate LogP for brain penetration

Brain penetration prediction; C5–Br diversification for SAR

Halogen-Bonding Lead Optimization

Bromine polarizability > chlorine enhances halogen-bonding potential

Halogen bond interaction screening with kinase targets

Agrochemical Scaffold Diversification

Dual pyrazole-triazole scaffold with 3‑pyrazolyl attachment

Cross-coupling chemistry for SAR against fungal/plant targets

Regiochemical Precision in Custom Synthesis

95% minimum purity and unambiguous 3‑pyrazolyl regiochemistry

Reproducible multi-step synthesis; isomeric impurity control

• [1] Reddy, N. B., Durgamma, S., Zyryanov, G. V., Padmavathi, V., Padmaja, A., & Sravya, G. (2022). Synthesis of a new class of pyrazolyl-1,2,4-triazole amine derivatives. AIP Conference Proceedings, 2390(1), 020067. General synthetic methodology for pyrazolyl-triazole amines. View Source